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Compound of Interest

Compound Name: Hexyl laurate

Cat. No.: B1194852

For Researchers, Scientists, and Drug Development Professionals

Hexyl dodecanoate, also known as hexyl laurate, is a fatty acid ester with the chemical
formula C18H3602. It is a versatile compound utilized in various industries, including
cosmetics, personal care, and as a potential vehicle for lipid-soluble active ingredients in
pharmaceutical formulations. This technical guide provides an in-depth overview of its core
physical properties, methodologies for their determination, and essential safety information.

Core Physical Properties

The physical characteristics of hexyl dodecanoate are critical for its application and formulation.
These properties are summarized in the table below.
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Physical Property Value Unit
Molecular Weight 284.48 g/mol
Appearance (-Jok-)rless to light yellow, clear
liquid
Odor Very mild, oily
Density (Specific Gravity) 0.855-0.860 @ 25°C g/cm3
Boiling Point 332-334 °C @ 760 mmHg
Melting Point -3.4 °C
Refractive Index 1.436 - 1.442 @ 20°C
Vapor Pressure 0.000126 mmHg @ 25°C (estimated)
Solubility Insoluble in water; Soluble in

alcohol and oils

Experimental Protocols for Property Determination

The accurate determination of the physical properties of hexyl dodecanoate relies on
standardized experimental protocols. The following methodologies are based on internationally
recognized guidelines from organizations such as the Organisation for Economic Co-operation
and Development (OECD) and ASTM International.[1]

Density Determination

Principle: The density of a liquid is the mass per unit volume. For a substance like hexyl
dodecanoate, a pycnometer or a digital density meter is commonly employed.

Methodology (Based on OECD Guideline 109):
o A calibrated pycnometer of a known volume is thoroughly cleaned, dried, and weighed.

e The pycnometer is filled with hexyl dodecanoate, ensuring no air bubbles are present.
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e The filled pycnometer is placed in a thermostatically controlled water bath to bring the
sample to the desired temperature (e.g., 25°C).

e Once thermal equilibrium is reached, the pycnometer is removed, carefully dried, and
weighed again.

e The density is calculated by dividing the mass of the hexyl dodecanoate by the known
volume of the pycnometer.

Boiling Point Determination

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology (Based on OECD Guideline 103):

o A small amount of hexyl dodecanoate is placed in a boiling tube.

o Athermometer is positioned with its bulb just above the liquid surface.
e The apparatus is heated gently.

o The temperature at which the liquid boils and its vapor condenses on the thermometer at a
steady rate is recorded as the boiling point.

o Pressure correction is applied if the determination is not carried out at standard atmospheric
pressure (760 mmHg).

Melting Point Determination

Principle: The melting point is the temperature at which a substance changes from a solid to a
liquid state.

Methodology (Based on OECD Guideline 102):
» Acapillary tube is filled with a small amount of solidified hexyl dodecanoate.

e The capillary tube is placed in a melting point apparatus.
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e The apparatus is heated at a controlled rate.

e The temperature range from the point at which the first drop of liquid is observed to the point
at which the entire solid has melted is recorded as the melting range.

Refractive Index Measurement

Principle: The refractive index is a measure of how much a ray of light bends when it passes
from one medium to another. It is a characteristic property of a substance.

Methodology (Based on OECD Guideline 107):
» Afew drops of hexyl dodecanoate are placed on the prism of a refractometer.

e The prism is closed, and the sample is allowed to reach thermal equilibrium with the
instrument, which is maintained at a specific temperature (e.g., 20°C).

» Light is passed through the sample, and the refractive index is read directly from the
instrument's scale.

Logical Relationships of Physical Properties

The interplay of various physical properties is crucial for understanding the behavior of hexyl
dodecanoate in different applications. The following diagram illustrates these relationships.
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Logical Relationships of Hexyl Dodecanoate's Physical Properties

Molecular & Structural Properties
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Caption: Interdependencies of Hexyl Dodecanoate's Physical Properties.

Safety and Handling

A comprehensive Safety Data Sheet (SDS) for hexyl dodecanoate should be consulted before
handling.[2][3] The following is a summary of key safety information:

« Hazard Identification: This substance does not meet the criteria for classification as
hazardous according to GHS.[2]

¢ First Aid Measures:
o Inhalation: Move the person into fresh air.

o Skin Contact: Wash off with soap and plenty of water.
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o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2]

e Handling and Storage:

o Avoid contact with skin and eyes.

o Use in a well-ventilated area.

o Store in a cool, dry place in a tightly closed container.

o Personal Protective Equipment:

o Wear appropriate protective gloves and safety glasses.

This guide provides a foundational understanding of the physical properties of hexyl
dodecanoate for professionals in research and development. For specific applications, further
testing and validation are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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